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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

Synthesis of Antimony Tribromide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of antimony
tribromide (SbBr₃) from its elemental constituents, antimony and bromine. This document

details the chemical principles, experimental procedures, purification techniques, and safety

considerations for the laboratory-scale preparation of this versatile compound.

Introduction
Antimony tribromide is a valuable reagent in various chemical applications, including as a

catalyst in organic synthesis, a mordant in dyeing processes, and a fire retardant.[1][2][3] Its

synthesis through the direct reaction of antimony metal with elemental bromine is a common

and effective laboratory method.[1][4] This guide will focus on this direct synthesis route,

providing detailed protocols for preparation and purification.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of antimony tribromide is

essential for its synthesis, handling, and application. Key properties are summarized in the

table below.
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Property Value

Molecular Formula SbBr₃[5]

Molar Mass 361.47 g/mol [5]

Appearance Colorless to yellow crystalline solid[4]

Melting Point 96.6 °C[4]

Boiling Point 288 °C[4]

Density 4.35 g/cm³[4]

Solubility
Soluble in carbon disulfide, acetone, benzene,

chloroform, dilute HCl, and HBr.[2][6]

Reactivity

Reacts with water to form antimony trioxide and

hydrobromic acid.[4] It is also decomposed by

light and alcohol.[2][7]

Synthesis of Antimony Tribromide from Elemental
Antimony and Bromine
The direct reaction between antimony and bromine is an exothermic process that yields

antimony tribromide. The balanced chemical equation for this synthesis is:

2 Sb + 3 Br₂ → 2 SbBr₃

This reaction should be performed in a well-ventilated fume hood due to the hazardous nature

of bromine.

Experimental Protocol
This protocol outlines the steps for the synthesis of antimony tribromide from antimony

powder and liquid bromine.

Materials and Equipment:

Antimony powder (fine mesh)
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Liquid bromine

Carbon disulfide (CS₂) (dried)

Round-bottom flask with a reflux condenser and a dropping funnel

Heating mantle

Stirring apparatus

Inert gas supply (e.g., nitrogen or argon)

Schlenk line or similar apparatus for inert atmosphere techniques

Procedure:

Reaction Setup: Assemble a clean and dry round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel. The entire apparatus should be under an

inert atmosphere (nitrogen or argon) to prevent the reaction of bromine with atmospheric

moisture.

Reactant Preparation: In the round-bottom flask, place a weighed amount of fine antimony

powder suspended in a suitable volume of dry carbon disulfide.

Addition of Bromine: From the dropping funnel, add a stoichiometric amount of liquid

bromine dissolved in dry carbon disulfide dropwise to the antimony suspension with

continuous stirring. The addition should be slow to control the exothermic reaction.

Reaction: After the addition of bromine is complete, gently heat the mixture to reflux. The

reaction time can vary, but it is typically continued until the red-brown color of bromine

disappears, indicating the completion of the reaction.

Isolation of Crude Product: After the reaction is complete, the mixture is cooled to room

temperature. The crude antimony tribromide can be isolated by filtration to remove any

unreacted antimony. The solvent is then removed from the filtrate under reduced pressure to

yield the crude product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stoichiometry and Yield
The stoichiometry of the reaction is 2 moles of antimony to 3 moles of bromine. To ensure

complete reaction of the limiting reagent, a slight excess of one reactant can be used, which

can then be removed during purification. The theoretical yield should be calculated based on

the limiting reagent. While specific literature yields for this exact protocol are not readily

available, similar direct halogenation reactions of elements can often achieve high yields

(typically >80-90%) with careful execution.

Purification of Antimony Tribromide
The crude antimony tribromide obtained from the synthesis may contain unreacted starting

materials or byproducts. Therefore, purification is a critical step to obtain a high-purity product.

The two primary methods for purifying antimony tribromide are recrystallization and vacuum

sublimation.

Recrystallization
Recrystallization is a technique used to purify solids based on differences in solubility.[8]

Experimental Protocol:

Solvent Selection: Carbon disulfide is a commonly used solvent for the recrystallization of

antimony tribromide.[4] The ideal solvent should dissolve the compound well at elevated

temperatures but poorly at low temperatures.[8]

Dissolution: Dissolve the crude antimony tribromide in a minimum amount of hot carbon

disulfide.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, followed

by further cooling in an ice bath to induce crystallization. Slow cooling generally results in

larger and purer crystals.[9]

Isolation and Drying: Collect the purified crystals by vacuum filtration and wash them with a

small amount of cold, fresh solvent. The crystals should then be dried under vacuum to
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remove any residual solvent.

Vacuum Sublimation
Vacuum sublimation is an effective method for purifying volatile solids. Antimony tribromide
has a relatively low boiling point, making it a suitable candidate for this technique.

Experimental Protocol:

Apparatus Setup: Place the crude antimony tribromide in a sublimation apparatus.

Sublimation: Heat the apparatus under vacuum. The antimony tribromide will sublime and

deposit as purified crystals on the cold finger of the apparatus. The temperature and

pressure should be carefully controlled to ensure efficient sublimation without decomposition.

A vapor pressure of 1 mm Hg is reached at 94 °C.[10]

Collection: After the sublimation is complete, carefully remove the purified crystals from the

cold finger.

Safety Precautions
The synthesis of antimony tribromide involves the use of hazardous materials and requires

strict adherence to safety protocols.

Antimony: Antimony powder is toxic and can be an irritant. Inhalation of dust should be

avoided. Antimony reacts violently with halogens.[11]

Bromine: Bromine is a highly corrosive and toxic liquid. It can cause severe burns upon

contact with skin and is fatal if inhaled.[12] All manipulations involving bromine must be

carried out in a well-ventilated fume hood with appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[12]

Antimony Tribromide: Antimony tribromide is corrosive and toxic.[7] It reacts with water

to produce hydrogen bromide gas.[7] Therefore, it should be handled in a dry environment.

General Precautions: Always wear appropriate PPE. Ensure that an emergency eyewash

station and safety shower are readily accessible.[7]
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Visualizing the Workflow
The following diagrams illustrate the logical workflow of the synthesis and purification

processes.
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Caption: Workflow for the synthesis and purification of antimony tribromide.
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Caption: Logical relationship of reactants, processes, and product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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